molecular formula C10H11NS B8800381 Benzo[b]thiophene-5-methanamine, N-methyl- CAS No. 934993-63-2

Benzo[b]thiophene-5-methanamine, N-methyl-

Cat. No.: B8800381
CAS No.: 934993-63-2
M. Wt: 177.27 g/mol
InChI Key: GSHXSOAGSVYMIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzo[b]thiophene-5-methanamine, N-methyl- is a useful research compound. Its molecular formula is C10H11NS and its molecular weight is 177.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzo[b]thiophene-5-methanamine, N-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzo[b]thiophene-5-methanamine, N-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

934993-63-2

Molecular Formula

C10H11NS

Molecular Weight

177.27 g/mol

IUPAC Name

1-(1-benzothiophen-5-yl)-N-methylmethanamine

InChI

InChI=1S/C10H11NS/c1-11-7-8-2-3-10-9(6-8)4-5-12-10/h2-6,11H,7H2,1H3

InChI Key

GSHXSOAGSVYMIH-UHFFFAOYSA-N

Canonical SMILES

CNCC1=CC2=C(C=C1)SC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Benzo[b]thiophene-5-carbaldehyde (276 mg, 1.70 mmol) was dissolved in anhydrous methanol (8.0 mL). Methylamine (0.68 mL of 33% solution in ethanol, 5.46 mmol) was added and the reaction was stirred for 3 h. The solution was concentrated to a white solid and then dissolved in anhydrous methanol (10 mL). Sodium borohydride (66.0 mg, 1.75 mmol) was added and the mixture was stirred overnight at room temperature. Water (8.0 mL) was added and the solution was concentrated. Sodium hydroxide (10 mL, 1N) was added and the aqueous layer was extracted with ethyl acetate (3×20 mL). Combined organic layers were dried over MgSO4, filtered and concentrated to afford benzo[b]thiophen-5-yl-N-methylmethanamine (269 mg, 89%) as a yellow oil: 1H NMR (300 MHz, DMSO-d6) δ 7.90 (d, J=8.7 Hz, 1H), 7.79 (s, 1H), 7.71 (d, J=5.7 Hz, 1H), 7.40 (d, J=5.4 Hz, 1H), 7.32 (d, J=8.1 Hz, 1H), 3.73 (s, 2H), 2.26 (s, 3H).
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